Cas no 1214335-38-2 ((2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol)

• Product Name: (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol
• CAS No: 1214335-38-2
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4984925
• Update Time: 2025-06-12

(2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol

• Inchi： 1S/C13H10F3NO/c14-13(15,16)11-2-1-10(8-18)12(7-11)9-3-5-17-6-4-9/h1-7,18H,8H2
• InChI Key： KVCVGEDOSRHHLF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=C(C2C=CN=CC=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol

Introduction to (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol (CAS No. 1214335-38-2)

(2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol, CAS No. 1214335-38-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its dual aromatic rings—one featuring a pyridine moiety and the other adorned with a trifluoromethyl group—holds promise for its potential applications in drug discovery and development.

The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the pyridine ring not only enhances the compound's solubility in polar solvents but also facilitates hydrogen bonding interactions, which are crucial for binding to biological targets. On the other hand, the trifluoromethyl group introduces lipophilicity and metabolic stability, attributes that are often sought after in drug candidates to improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural features of (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol make it an attractive candidate for such endeavors. For instance, studies have demonstrated its potential in modulating enzyme activity by serving as a ligand for proteins involved in signal transduction pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers can easily append functional groups to either aromatic ring, allowing for fine-tuning of its pharmacological properties. This flexibility has enabled the synthesis of numerous derivatives that exhibit enhanced binding affinity and selectivity towards specific biological targets. Such derivatives are being explored in preclinical studies to evaluate their efficacy and safety profiles.

The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance binding interactions with biological targets due to its electron-withdrawing nature and steric bulk. This feature has been leveraged in the design of kinase inhibitors, where the trifluoromethyl-substituted compounds often display improved potency and resistance to metabolic degradation. The pyridine moiety further contributes to these interactions by forming hydrogen bonds with polar residues in protein active sites.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol. Molecular docking simulations have been employed to predict how this compound interacts with various biological targets, providing insights into its mechanism of action. These simulations have guided experimental efforts by highlighting key residues involved in binding and suggesting optimal modifications to improve binding affinity.

In addition to its applications in drug discovery, this compound has shown promise in material science. Its unique structural features make it a suitable candidate for developing organic semiconductors and liquid crystals. The combination of electron-donating and withdrawing groups within its structure allows for tunable electronic properties, which are essential for optimizing performance in electronic devices.

The synthesis of (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the aromatic rings efficiently. These methods not only improve yield but also minimize side reactions, ensuring high purity of the final product.

Ongoing research is exploring novel applications of this compound beyond traditional pharmaceuticals. For example, its ability to form stable complexes with metal ions has led to investigations into its potential use as a chelating agent in diagnostic imaging techniques. The contrast enhancement provided by these complexes could improve the sensitivity and resolution of medical imaging modalities.

The future prospects of (2-(Pyridin-4-yl)-4-(trifluoromethyl)phenyl)methanol are vast and multifaceted. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge, providing opportunities for this compound to play a crucial role in addressing unmet medical needs. Furthermore, advancements in synthetic chemistry will likely unlock new derivatives with tailored properties, expanding its utility across multiple disciplines.